N-[4-(acetylamino)phenyl]-2-{1-[2-(morpholin-4-yl)ethyl]-2-oxo-2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-3-yl}acetamide

• Molecular Formula: C25H28N6O4
• Molecular Weight: 476.5 g/mol
• IUPAC Name: N-(4-acetamidophenyl)-2-[3-(2-morpholin-4-ylethyl)-2-oxo-1H-imidazo[1,2-a]benzimidazol-1-yl]acetamide
• InChI: InChI=1S/C25H28N6O4/c1-17(32)26-18-6-8-19(9-7-18)27-23(33)16-22-24(34)30(11-10-29-12-14-35-15-13-29)25-28-20-4-2-3-5-21(20)31(22)25/h2-9,22H,10-16H2,1H3,(H,26,32)(H,27,33)
• InChI Key: NDANOOUABLZLPS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CC2C(=O)N(C3=NC4=CC=CC=C4N23)CCN5CCOCC5

Description

N-(4-ACETAMIDOPHENYL)-2-{1-[2-(4-MORPHOLINYL)ETHYL]-2-OXO-2,3-DIHYDRO-1H-IMIDAZO[1,2-A]BENZIMIDAZOL-3-YL}ACETAMIDE is a complex organic compound with a molecular formula of C25H31N3O4 and a molecular weight of 437.53 g/mol It is characterized by its intricate structure, which includes an acetamidophenyl group, a morpholinyl ethyl group, and an imidazobenzimidazole core

Preparation Methods

The synthesis of N-(4-ACETAMIDOPHENYL)-2-{1-[2-(4-MORPHOLINYL)ETHYL]-2-OXO-2,3-DIHYDRO-1H-IMIDAZO[1,2-A]BENZIMIDAZOL-3-YL}ACETAMIDE involves multiple steps, typically starting with the preparation of the imidazobenzimidazole core. This can be achieved through a cyclization reaction involving appropriate precursors under controlled conditions. . Industrial production methods may involve optimization of these synthetic routes to enhance yield and purity.

Chemical Reactions Analysis

N-(4-ACETAMIDOPHENYL)-2-{1-[2-(4-MORPHOLINYL)ETHYL]-2-OXO-2,3-DIHYDRO-1H-IMIDAZO[1,2-A]BENZIMIDAZOL-3-YL}ACETAMIDE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can undergo substitution reactions, particularly at the morpholinyl and acetamidophenyl groups, using common reagents such as halogens and nucleophiles.

Scientific Research Applications

N-(4-ACETAMIDOPHENYL)-2-{1-[2-(4-MORPHOLINYL)ETHYL]-2-OXO-2,3-DIHYDRO-1H-IMIDAZO[1,2-A]BENZIMIDAZOL-3-YL}ACETAMIDE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of certain diseases.

Industry: It may be used in the development of new materials and as a precursor in the synthesis of other industrially relevant compounds.

Mechanism of Action

The mechanism of action of N-(4-ACETAMIDOPHENYL)-2-{1-[2-(4-MORPHOLINYL)ETHYL]-2-OXO-2,3-DIHYDRO-1H-IMIDAZO[1,2-A]BENZIMIDAZOL-3-YL}ACETAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering downstream signaling pathways. This can result in various biological effects, depending on the specific target and the context of the interaction .

Comparison with Similar Compounds

Similar compounds to N-(4-ACETAMIDOPHENYL)-2-{1-[2-(4-MORPHOLINYL)ETHYL]-2-OXO-2,3-DIHYDRO-1H-IMIDAZO[1,2-A]BENZIMIDAZOL-3-YL}ACETAMIDE include other imidazobenzimidazole derivatives and compounds with morpholinyl or acetamidophenyl groups. These compounds may share some structural features and chemical properties but differ in their specific functional groups and overall molecular architecture.